Cas no 28139-02-8 (3-methyl-2-sulfanylidene-2,3,6,7-tetrahydro-1H-purin-6-one)

• Product Name: 3-methyl-2-sulfanylidene-2,3,6,7-tetrahydro-1H-purin-6-one
• CAS No: 28139-02-8
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• MDL: MFCD20661671
• CID: 288822
• PubChem ID: 3032845
• Update Time: 2025-04-19

3-methyl-2-sulfanylidene-2,3,6,7-tetrahydro-1H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,2,3,9-tetrahydro-3-methyl-2-thioxo-
• 2-Mercapto-3-methyl-3H-purin-6(9H)-one
• 2,3-Dihydro-2-thioxo-3-methyl-7H-purin-6(1H)-one
• AK486933
• Xanthine, 3-methyl-2-thio-
• 3-METHYL-2-THIOXANTHINE
• ULLBFNHCWKVCBA-UHFFFAOYSA-N
• FCH1413847
• 2-Mercapto-3-methyl-9H-purine-6(3H)-one
• 3-Methyl-2-thioxo-1,2,3,9-tetrahydro-6H-purin-6-one #
• 3-methyl-2-sulfanylidene-2,3,6,7-tetrahydro-1H-purin-6-one
• 3-methyl-2-sulfanyl-6,9-dihydro-3H-purin-6-one
• C74451
• 3-methyl-2-sulfanylidene-7H-purin-6-one
• MFCD00159698
• DS-18958
• AKOS027250639
• EN300-1700749
• Z3244741497
• CS-0161343
• 28139-02-8
• 3-METHYL-2-SULFANYLIDENE-1,7-DIHYDROPURIN-6-ONE

• MDL： MFCD20661671
• Inchi： 1S/C6H6N4OS/c1-10-4-3(7-2-8-4)5(11)9-6(10)12/h2H,1H3,(H,7,8)(H,9,11,12)
• InChI Key： ULLBFNHCWKVCBA-UHFFFAOYSA-N
• SMILES： S=C1NC(C2=C(N=CN2)N1C)=O

Computed Properties

• Exact Mass: 182.02638
• Monoisotopic Mass: 182.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.1

Experimental Properties

• Density: 1.66
• Refractive Index: 1.761
• PSA: 61.02

3-methyl-2-sulfanylidene-2,3,6,7-tetrahydro-1H-purin-6-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature(BD571762)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Thioxanthines